Cas no 70401-32-0 (2-Methyl Carbamazepine)

• Product Name: 2-Methyl Carbamazepine
• CAS No: 70401-32-0
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 563820
• PubChem ID: 719579
• Update Time: 2025-10-31

2-Methyl Carbamazepine Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenz[b,f]azepine-5-carboxamide,2-methyl-
• 2-Methyl Carbamazepi
• 2-Methyl Carbamazepine
• 2-METHYL-5H-DIBENZ[B,F]AZEPINE-5-CARBOXAMIDE
• 2-METHYL-5H-DIBENZ(B,F)AZEPINE-5-CARBOXAMIDE
• 2-Methyl-5H-dibenz[b,f]azepine-5-carboxamide2-Methylcarbamazepine
• 2-Methyl-5H-dibenzo<b,f>azepin-5-carboxamid
• 2-methyl-dibenzo[b,f]azepine-5-carboxylic acid amide
• FT-0671338
• NS00037055
• 3-methylbenzo[b][1]benzazepine-11-carboxamide
• 70401-32-0
• EINECS 274-595-2
• DTXSID10220676
• AKOS030240108
• 26U62M9BEU
• 2-methyl-5 h-dibenz[b,f]azepine-5-carboxamide
• 5H-Dibenz[b,f]azepine-5-carboxamide, 2-methyl-
• SCHEMBL2615336

• Inchi： 1S/C16H14N2O/c1-11-6-9-15-13(10-11)8-7-12-4-2-3-5-14(12)18(15)16(17)19/h2-10H,1H3,(H2,17,19)
• InChI Key： WLUGVRXHDCWYLA-UHFFFAOYSA-N
• SMILES： O=C(N)N1C2C=CC=CC=2C=CC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 250.11100
• Monoisotopic Mass: 250.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.3A^2

Experimental Properties

• Color/Form: No date available
• Density: 1.0837 (rough estimate)
• Melting Point: 85-86?C
• Boiling Point: 393.43°C (rough estimate)
• Flash Point: 217.2°C
• Refractive Index: 1.6240 (estimate)
• PSA: 46.33000
• LogP: 4.46090
• Vapor Pressure: No date available

2-Methyl Carbamazepine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl Carbamazepine

2-Methyl Carbamazepine: A Comprehensive Overview

Carbamazepine, a well-known antiepileptic drug, has been a cornerstone in the treatment of epilepsy and neuropathic pain for decades. However, recent advancements in medicinal chemistry have led to the development of modified derivatives, such as 2-Methyl Carbamazepine, which holds promising potential in expanding its therapeutic applications. This compound, identified by the CAS Registry Number CAS No 70401-32-0, represents a significant milestone in the evolution of carbamazepine analogs.

The structural modification of carbamazepine to form 2-Methyl Carbamazepine involves the introduction of a methyl group at the second position of the molecule. This alteration not only affects the physical properties of the compound but also influences its pharmacokinetics and pharmacodynamics. Recent studies have demonstrated that this modification enhances the compound's solubility, which is a critical factor in improving bioavailability and therapeutic efficacy.

One of the most intriguing aspects of 2-Methyl Carbamazepine is its potential in addressing drug resistance in epilepsy. Traditional carbamazepine is effective for many patients, but a significant proportion develop resistance over time. The methylated derivative has shown promise in preclinical models by exhibiting enhanced efficacy against seizures resistant to conventional treatments. This breakthrough could pave the way for a new generation of antiepileptic drugs tailored to resistant patient populations.

Beyond its antiepileptic properties, research into Carbamazepine derivatives has expanded into other therapeutic areas. For instance, recent investigations suggest that 2-Methyl Carbamazepine may possess neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the versatility of this compound and its potential to address unmet medical needs across multiple indications.

The synthesis of CAS No 70401-32-0 involves advanced chemical techniques that ensure high purity and consistency. Researchers have optimized synthetic pathways to minimize byproducts and enhance yield, making large-scale production feasible. Moreover, green chemistry principles have been incorporated into these processes to reduce environmental impact, aligning with global sustainability goals.

In terms of safety and toxicity profiles, preliminary studies indicate that 2-Methyl Carbamazepine exhibits a favorable safety profile compared to its parent compound. Reduced hepatotoxicity and fewer adverse effects have been observed in animal models, which could translate into improved tolerability in human subjects. These attributes make it an attractive option for long-term therapeutic use.

The development of Carbamazepine analogs, including CAS No 70401-32-0, represents a strategic approach to overcoming limitations associated with traditional antiepileptic drugs. By leveraging modern drug design principles and cutting-edge research methodologies, scientists are unlocking new possibilities for treating complex neurological disorders.

In conclusion, 2-Methyl Carbamazepine, with its unique structural features and promising pharmacological properties, stands at the forefront of innovative drug development. As research continues to unravel its full potential, this compound holds the promise of transforming epilepsy treatment and beyond.